Cas no 1406149-44-7 (Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate)

• Product Name: Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate
• CAS No: 1406149-44-7
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• CID: 6110087
• PubChem ID: 63376981
• Update Time: 2025-05-19

Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7459894
• Z1134173791
• 1406149-44-7
• AKOS012683055
• methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate
• Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate

• Inchi： 1S/C13H12ClNO4/c1-17-11-4-7-8(14)5-10(13(16)19-3)15-9(7)6-12(11)18-2/h4-6H,1-3H3
• InChI Key： ZDLLJVUVWKJFKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 281.0454856g/mol
• Monoisotopic Mass: 281.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate

Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1406149-44-7): A Comprehensive Overview

Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1406149-44-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its quinoline core and various functional groups, holds promise in the development of novel therapeutic agents. The presence of a chloro substituent and methoxy groups at specific positions on the quinoline ring contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate molecule has been extensively studied for its potential applications in medicinal chemistry. Its structural features make it an attractive candidate for designing molecules with enhanced binding affinity to biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

In recent years, there has been growing interest in quinoline derivatives due to their diverse pharmacological activities. Studies have shown that compounds containing the quinoline scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate may contribute to its ability to interact with biological macromolecules in a manner that inhibits disease-causing pathways.

The synthesis of Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have explored various synthetic routes, including cyclization reactions and nucleophilic substitutions, to construct the desired quinoline core. The introduction of the chloro and methoxy groups at strategic positions is crucial for achieving the desired biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound throughout the synthetic process.

The pharmacological potential of Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits promising activity against various disease models. For instance, research indicates that it may interfere with key enzymatic pathways involved in cancer cell proliferation. Additionally, its antimicrobial properties have been investigated, showing efficacy against certain resistant bacterial strains.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy profiles. Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate has undergone preliminary toxicological assessments to determine its potential side effects. These studies are essential for ensuring that the compound is safe for further development and eventual clinical use. The results from these assessments will guide future research efforts aimed at optimizing the compound's therapeutic potential while minimizing any adverse effects.

In conclusion, Methyl 4-chloro-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1406149-44-7) is a versatile compound with significant pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various medical fields.